Cas no 100313-90-4 (Cyclopropanecarboxylicacid, 2-cyano-1,2-dimethyl-, methyl ester)

• Product Name: Cyclopropanecarboxylicacid, 2-cyano-1,2-dimethyl-, methyl ester
• CAS No: 100313-90-4
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 124032
• PubChem ID: 82254007
• Update Time: 2025-04-18

Cyclopropanecarboxylicacid, 2-cyano-1,2-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 2-cyano-1,2-dimethyl-, methyl ester
• Cyclopropanecarboxylic acid, 2-cyano-1,2-dimethyl-, methyl ester (6CI)
• AKOS022504775
• methyl 2-cyano-1,2-dimethylcyclopropane-1-carboxylate
• 100313-90-4
• CS-0116812
• Methyl 2-cyano-1,2-dimethylcyclopropanecarboxylate

• Inchi： 1S/C8H11NO2/c1-7(5-9)4-8(7,2)6(10)11-3/h4H2,1-3H3
• InChI Key： OTNUFEGCDUKKPX-UHFFFAOYSA-N
• SMILES： O(C)C(C1(C)CC1(C#N)C)=O

Computed Properties

• Exact Mass: 153.078979g/mol
• Monoisotopic Mass: 153.078979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 153.18g/mol
• XLogP3: 0.7
• Topological Polar Surface Area: 50.1Ų